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Compound of Interest

Compound Name:
2,4,6-Triiodobenzene-1,3,5-

tricarboxylic acid

CAS No.: 79211-41-9

Cat. No.: B1218118

Get Quote

2,4,6-Triiodobenzene-1,3,5-tricarboxylic acid, also known as 2,4,6-triiodotrimesic acid, is a

C₃-symmetric, fully substituted benzene derivative that has garnered significant interest among

researchers in crystal engineering and materials science. Its molecular architecture is

distinguished by the presence of three iodine atoms and three carboxylic acid groups

positioned alternately on a central benzene ring. This unique arrangement provides a powerful

combination of highly directional and predictable non-covalent interaction sites.

The carboxylic acid groups serve as robust hydrogen bond donors and acceptors, a feature

extensively utilized in the construction of supramolecular assemblies and metal-organic

frameworks (MOFs) with its non-iodinated parent, trimesic acid.[1][2][3] The introduction of

three large, polarizable iodine atoms imparts the ability to form strong halogen bonds, a type of

non-covalent interaction that is increasingly recognized for its strength and directionality in

designing complex solid-state structures.[4] The interplay between these orthogonal hydrogen

and halogen bonding capabilities makes 2,4,6-triiodobenzene-1,3,5-tricarboxylic acid a

versatile and powerful building block (tecton) for the rational design of novel crystalline

materials, including co-crystals and functional MOFs for applications such as chemical sensing.

[5]
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This guide provides a technical overview of the synthesis, crystallization, and detailed structural

analysis of 2,4,6-triiodobenzene-1,3,5-tricarboxylic acid, offering field-proven insights for

professionals in chemical research and drug development.

PART 1: Synthesis and Crystallization Protocols
The successful analysis of a crystal structure begins with the synthesis of high-purity material

and the subsequent growth of single crystals of sufficient quality for X-ray diffraction.

Synthesis Methodology
The preparation of 2,4,6-triiodobenzene-1,3,5-tricarboxylic acid is typically achieved through

the electrophilic iodination of benzene-1,3,5-tricarboxylic acid (trimesic acid). The electron-

withdrawing nature of the three carboxylic acid groups deactivates the aromatic ring,

necessitating potent iodinating conditions. A reliable method adapted from established

procedures for iodinating substituted benzenes involves the use of iodine monochloride (ICl)

with a base to neutralize the acid produced during the reaction.[6]

Experimental Protocol: Synthesis of 2,4,6-Triiodobenzene-1,3,5-tricarboxylic acid

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a dropping funnel, suspend benzene-1,3,5-tricarboxylic acid (1

equivalent) and anhydrous calcium carbonate (CaCO₃, ~6-8 equivalents) in a 1:1 mixed

solvent system of methanol and dichloromethane.

Reagent Addition: Dissolve iodine monochloride (ICl, ~3-5 equivalents) in anhydrous

dichloromethane. Add this solution dropwise to the stirred suspension at room temperature

over a period of 30-60 minutes.

Reaction: After the addition is complete, stir the mixture at room temperature. The reaction

progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC). The reaction is typically stirred for 12 to 48 hours.[6]

Workup: Upon completion, filter the reaction mixture to remove the excess CaCO₃ and other

insoluble salts. Wash the solid residue with dichloromethane.
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Acidification: Combine the filtrates and concentrate under reduced pressure to remove the

solvents. To the resulting residue, add a 5-10% aqueous hydrochloric acid solution to

dissolve the product and any remaining salts.[6]

Precipitation: Acidify the aqueous solution carefully (e.g., with 5% HCl) to a pH of

approximately 4-6 to precipitate the crude product.

Isolation and Purification: Collect the white solid product by vacuum filtration. Wash the solid

thoroughly with deionized water to remove any residual acid and salts. Dry the product under

vacuum. Further purification can be achieved by recrystallization from a suitable solvent

system, such as a methanol/water mixture.

Causality Behind Experimental Choices:

Iodine Monochloride (ICl): ICl is a more powerful electrophile than molecular iodine (I₂)

because of the polarization of the I-Cl bond, making it effective for iodinating deactivated

aromatic rings.

CaCO₃ as Base: An inorganic base like calcium carbonate is used to neutralize the HCl

formed during the electrophilic substitution. This prevents the reaction from stalling and

drives it to completion.[6] Its insolubility in the organic solvent mixture allows for easy

removal by filtration.

Mixed Solvent System: The methanol/dichloromethane system is chosen to provide sufficient

solubility for both the starting aromatic acid and the ICl reagent, facilitating a homogenous

reaction environment.

Single Crystal Growth
The growth of diffraction-quality single crystals is a critical step that often requires empirical

optimization. The slow evaporation technique is a common and effective method for molecules

of this type.

Experimental Protocol: Crystallization by Slow Evaporation

Solution Preparation: Prepare a saturated or near-saturated solution of purified 2,4,6-
triiodobenzene-1,3,5-tricarboxylic acid in a suitable solvent. Solvents such as methanol,
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ethanol, or dimethylformamide (DMF) are common choices.

Filtration: Filter the solution through a syringe filter (e.g., 0.22 µm PTFE) into a clean, small

vial. This removes any particulate matter that could act as unwanted nucleation sites, leading

to the formation of polycrystalline material.

Evaporation: Cover the vial with a cap, or Parafilm, and pierce it with a few small holes using

a needle. This restricts the rate of solvent evaporation.

Incubation: Place the vial in a vibration-free environment at a constant temperature. Allow

the solvent to evaporate slowly over several days to weeks.

Harvesting: Once well-formed crystals appear, carefully harvest them from the mother liquor

using a spatula or pipette.

PART 2: In-Depth Crystal Structure Analysis
The solid-state structure of 2,4,6-triiodobenzene-1,3,5-tricarboxylic acid is dictated by a

sophisticated network of intermolecular interactions, primarily hydrogen and halogen bonds.

Molecular Structure
The core of the molecule is a planar benzene ring. The three carboxylic acid groups and three

iodine atoms project from this plane. Due to steric hindrance between the bulky adjacent

substituents, the carboxylic acid groups are typically twisted out of the plane of the benzene

ring.

Caption: 2D structure of 2,4,6-Triiodobenzene-1,3,5-tricarboxylic acid.

Supramolecular Assembly: The Interplay of Hydrogen
and Halogen Bonding
The crystal packing is a direct consequence of the molecule's ability to form robust and

directional non-covalent bonds.

Hydrogen Bonding Network: The primary interaction governing the assembly is the hydrogen

bonding between the carboxylic acid groups. Typically, these groups form classic head-to-

head dimers, creating a highly stable R²₂(8) graph set motif. These dimers can then link to
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other dimers, propagating into extended one-dimensional chains or two-dimensional sheets,

which form the foundational framework of the crystal lattice.

Halogen Bonding Interactions: The iodine atoms on the molecule possess a region of

positive electrostatic potential on their outermost surface, opposite to the C-I covalent bond.

This region, known as a σ-hole, can act as a Lewis acid and interact favorably with Lewis

bases (electron donors).[4] In the crystal structure of 2,4,6-triiodobenzene-1,3,5-
tricarboxylic acid, the carbonyl oxygen of a neighboring carboxylic acid group is an

effective halogen bond acceptor. This results in strong and directional C-I···O=C interactions

that stitch the hydrogen-bonded frameworks together, adding stability and dictating the three-

dimensional packing arrangement. These interactions are critical for the overall structural

integrity.

The combination of these two primary interactions leads to a dense, highly organized, and

stable crystal lattice.
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Caption: Key intermolecular interactions driving crystal formation.

Crystallographic Data Summary
While specific crystallographic data can vary slightly based on crystallization conditions (e.g.,

solvates), a representative dataset would be obtained from a single-crystal X-ray diffraction

experiment. Researchers seeking definitive data should consult the Cambridge
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Crystallographic Data Centre (CCDC) using the compound's chemical name or CAS number

(79211-41-9).[7][8][9]

Parameter Description Typical Value Range

Formula Molecular Formula C₉H₃I₃O₆

MW Molecular Weight 587.83 g/mol [7]

Crystal System The geometry of the unit cell Monoclinic or Triclinic

Space Group
The symmetry elements of the

crystal
e.g., P-1, P2₁/c

a, b, c (Å) Unit cell edge lengths 8 - 15 Å

α, β, γ (°) Unit cell angles 90 - 110°

V (Å³) Volume of the unit cell 800 - 1500 Å³

Z Molecules per unit cell 2 or 4

Density (calc.) Calculated crystal density ~3.0 g/cm³[10]

PART 3: Applications in Functional Materials
The well-defined structure and predictable intermolecular interactions of 2,4,6-triiodobenzene-
1,3,5-tricarboxylic acid make it an exemplary linker for creating porous crystalline materials.

Metal-Organic Frameworks (MOFs) for Sensing
In the field of MOFs, this molecule serves as an organic linker that connects metal nodes. The

resulting frameworks can possess high surface areas and tailored pore environments. The

presence of iodine atoms within the pores can introduce specific binding sites and modulate

the electronic properties of the framework. For instance, lanthanide-based MOFs constructed

with this linker have demonstrated the ability to act as highly sensitive and selective fluorescent

sensors for uranyl ions (UO₂²⁺), which is of significant interest for monitoring nuclear waste.[5]

The iodine atoms enhance the framework's ability to quench the luminescence of the

lanthanide metal center upon binding of the analyte.
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Conclusion
The crystal structure of 2,4,6-triiodobenzene-1,3,5-tricarboxylic acid is a masterclass in

supramolecular design, elegantly balancing strong hydrogen bonding with directional halogen

bonding to create a robust and highly ordered three-dimensional architecture. A thorough

understanding of its synthesis, crystallization, and the nuances of its solid-state packing is

essential for researchers aiming to exploit its properties. As a multifunctional linker, it offers a

predictable and powerful platform for the rational design of advanced functional materials,

particularly in the realm of MOF-based sensors and novel co-crystals. The self-validating

nature of its assembly, driven by well-understood intermolecular forces, ensures its continued

relevance in the field of crystal engineering.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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